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Compound of Interest

Compound Name: Fmoc-2,3-dehydrophe-oh

CAS No.: 198546-17-7

Cat. No.: B1463601

Get Quote

Executive Summary & Hazard Profile
Fmoc-2,3-dehydro-Phe-OH (Fmoc-ΔPhe-OH) is a modified amino acid derivative used

primarily in peptide synthesis to introduce conformational constraints. Unlike standard Fmoc-

amino acids, the α,β-unsaturation (double bond) in the side chain confers unique chemical

reactivity.

The "Dehydro" Difference (Scientific Context)
While standard Fmoc-Phe-OH is generally chemically inert, the 2,3-dehydro functionality

creates a Michael acceptor.

Mechanism: The double bond conjugated with the carbonyl group is electrophilic.

Risk: It can potentially react with biological nucleophiles (e.g., thiol groups in cysteine

residues of proteins) via Michael addition.

Operational Implication: While often classified similarly to standard irritants, this compound

should be handled with heightened precautions regarding skin contact and sensitization
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compared to saturated analogs.

Hazard Data Table
Parameter Specification Operational Impact

Physical State Solid (Powder/Crystal)
Particulate inhalation risk;

requires N95 or fume hood.

GHS Classification Skin/Eye Irritant (Cat 2)
Standard PPE (Nitrile gloves,

safety glasses) required.

Reactivity
Light Sensitive; Michael

Acceptor

Store away from strong

nucleophiles and oxidizers.

RCRA Status Non-Listed (unless mixed)
Dispose as "Non-Halogenated

Organic Waste."[1][2]

Pre-Disposal Assessment Workflow
Before disposing of any material, you must characterize the waste stream to ensure regulatory

compliance (EPA/RCRA in the US, REACH in EU).
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Identify Waste Material

Determine Physical State

Solid Waste Liquid Waste

Pure/Expired Reagent Contaminated Debris
(Gloves, Weigh Boats)

Disposal: Solid Organic Waste
(Label: Non-Halogenated)

Check Solvent Composition

Contains Halogens?
(DCM, Chloroform)

Disposal: Halogenated
Organic Waste

Yes

Disposal: Non-Halogenated
Organic Waste

No

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Fmoc-2,3-dehydro-Phe-OH waste streams. This logic

prevents costly cross-contamination of halogenated and non-halogenated streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Reagent or Excess
Powder)
Why this matters: Solid organics can clog plumbing and persist in the environment. The bulky

Fmoc group is toxic to aquatic life and must never be flushed.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Apply a hazardous waste label.

Chemical Name: "Solid Waste: Fmoc-2,3-dehydro-Phe-OH"

Hazard Checkbox: "Irritant"[3]

Constituents: 100% Organic Solid.

Transfer:

Perform transfer inside a chemical fume hood to prevent dust inhalation.

Do not mix with oxidizers (e.g., nitrates, perchlorates) as the Fmoc moiety is combustible.

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid

waste) to ensure no residue remains on the threads.

Protocol B: Liquid Waste (Reaction Mixtures & HPLC
Effluent)
Why this matters: In peptide synthesis, this compound is often dissolved in DMF

(Dimethylformamide) or NMP.[4] If DCM (Dichloromethane) was used for extraction, the waste

stream changes classification.

Scenario 1: Dissolved in DMF/MeOH/Acetonitrile (No Halogens)

Action: Pour into the Non-Halogenated Organic waste carboy.

Causality: Halogenated disposal is significantly more expensive (requires higher

temperature incineration). Keeping streams separate reduces facility costs.[5]

Scenario 2: Dissolved in DCM/Chloroform

Action: Pour into the Halogenated Organic waste carboy.
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Critical Rule: Even 1% halogenated solvent content reclassifies the entire container as

halogenated.

Protocol C: Contaminated Debris (Sharps &
Consumables)

Sharps (Needles/Glass): If contaminated with Fmoc-2,3-dehydro-Phe-OH, place in a rigid

biohazard/sharps container labeled "Chemically Contaminated Sharps."

Soft Debris (Gloves/Wipes): Collect in a clear heavy-duty bag. Label as "Solid Debris:

Organic Contamination." Do not place in regular trash.

Emergency Spill Response (Spill < 50g)
If the powder is spilled outside the fume hood, follow this containment procedure to prevent

aerosolization.

1. Alert & Isolate 2. Don PPE
(Double Glove, N95/Respirator)

3. Cover Spill
(Damp Paper Towels)

4. Scoop/Sweep
(Do NOT create dust)

5. Solvent Wash
(Acetone -> Soap/Water)

6. Dispose as
Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Linear workflow for dry spill cleanup. The use of damp towels (Step 3) is critical to

prevent the inhalation of the Michael acceptor dust.

Decontamination Solution: After removing the solid, wipe the surface with Acetone or Ethanol

(to solubilize the organic Fmoc residue), followed by a soap and water wash. The Fmoc group

is highly lipophilic and will not be removed by water alone.

Regulatory & Compliance Notes
US EPA (RCRA): This compound is generally not a P-listed or U-listed waste. It falls under

"Characteristic Waste" if ignitable (in solvent) or is simply classified as "Non-regulated

Chemical Waste" requiring incineration.

Incineration Requirement: Due to the nitrogen content and aromatic rings, the preferred

disposal method is high-temperature incineration with flue gas scrubbing (to handle NOx
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emissions).

Drain Disposal:STRICTLY PROHIBITED. The compound is likely toxic to aquatic organisms

due to the Fmoc group (long-term adverse effects).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phe-OH]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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